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Compound of Interest

Compound Name: 1,5-Hexadien-3-ol

Cat. No.: B146999

In-Depth Technical Guide: 1,5-Hexadien-3-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Hexadien-3-ol, a secondary alcohol with two terminal double bonds, serves as a versatile
building block in organic synthesis. Its unique structure, featuring both allylic and alcoholic
functionalities, makes it a valuable precursor for the synthesis of a variety of more complex
molecules, including those with potential applications in the pharmaceutical and fragrance
industries. This technical guide provides a comprehensive overview of 1,5-Hexadien-3-ol,
including its chemical identity, physical and chemical properties, a detailed experimental
protocol for its synthesis, and a discussion of its known applications.

Chemical Identity and Synonyms

The nomenclature and various identifiers for 1,5-Hexadien-3-ol are crucial for accurate
database searching and material acquisition.

e IUPAC Name: hexa-1,5-dien-3-ol[1][2]
o CAS Number: 924-41-4[1][2]

e Molecular Formula: CeH100
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e Molecular Weight: 98.14 g/mol [1]

This compound is also known by several synonyms, which are frequently encountered in
chemical literature and commercial listings:

1,5-Hexadiene-3-ol[1]

3-Hydroxy-1,5-hexadiene[1]

Allyl vinyl carbinol

NSC 102761[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 1,5-Hexadien-3-ol is presented in
the table below. This data is essential for its handling, storage, and application in experimental

settings.

Property Value Reference

Appearance Colorless liquid --INVALID-LINK--
Density 0.878 g/mL at 25 °C --INVALID-LINK--
Boiling Point 133-134 °C at 760 mmHg --INVALID-LINK--
Flash Point 29 °C (84.2 °F) - closed cup --INVALID-LINK--
Refractive Index 1.448 at 20 °C --INVALID-LINK--
Solubility Sparingly soluble in water --INVALID-LINK--
Vapor Pressure 3.19 mmHg at 25 °C --INVALID-LINK--

Experimental Protocol: Synthesis of 1,5-Hexadien-3-
ol

The following is a detailed protocol for the laboratory synthesis of 1,5-Hexadien-3-ol, adapted
from established methods. This procedure involves the Grignard reaction between
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allylmagnesium bromide and acrolein.

Materials:

Magnesium turnings

 lodine (crystal)

e Anhydrous diethyl ether

e Allyl bromide

o Acrolein (freshly distilled)

 Sulfuric acid (concentrated)

e Anhydrous magnesium sulfate

e Ice

Equipment:

Three-necked round-bottom flask

e Mechanical stirrer

e Dropping funnel

o Reflux condenser

e Heating mantle

e Separatory funnel

 Distillation apparatus

Procedure:

o Preparation of Allyimagnesium Bromide (Grignard Reagent):
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o In a dry three-necked flask equipped with a mechanical stirrer, dropping funnel, and reflux
condenser, place magnesium turnings and a crystal of iodine.

o Add a small amount of anhydrous diethyl ether.
o Prepare a solution of allyl bromide in anhydrous diethyl ether in the dropping funnel.

o Add a small portion of the allyl bromide solution to the flask to initiate the reaction, which is
indicated by the disappearance of the iodine color and gentle refluxing of the ether.

o Once the reaction has started, add the remaining allyl bromide solution dropwise at a rate
that maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional hour to ensure complete
formation of the Grignard reagent.

Reaction with Acrolein:
o Cool the Grignard reagent solution in an ice bath.

o Add a solution of freshly distilled acrolein in anhydrous diethyl ether dropwise from the
dropping funnel. Maintain a gentle reflux by controlling the rate of addition.

o After the addition is complete, stir the reaction mixture for an additional hour at room
temperature.

Work-up and Purification:

o Pour the reaction mixture slowly into a beaker containing a mixture of ice and a dilute
solution of sulfuric acid.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the aqueous layer with diethyl ether.

o Combine the organic layers and wash with a saturated sodium bicarbonate solution and
then with brine.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Dry the organic layer over anhydrous magnesium sulfate.
o Filter to remove the drying agent and remove the diethyl ether by rotary evaporation.

o Purify the crude product by vacuum distillation to obtain 1,5-Hexadien-3-ol.

Biological Significance and Signaling Pathways

Currently, there is limited information available in the scientific literature detailing specific
metabolic or signaling pathways in which 1,5-Hexadien-3-ol is directly involved as a metabolite
or a signaling molecule. While it has been identified as a volatile organic compound (VOC) in
some plants, its precise biosynthetic origin and physiological role in these organisms have not
been fully elucidated.

The primary significance of 1,5-Hexadien-3-ol in the context of drug development and life
sciences lies in its utility as a synthetic intermediate. It is a starting material for the
enantioselective synthesis of various complex natural products and their analogues. For
instance, it has been used in the synthesis of (+)-rogioloxepane A and undergoes reactions
such as Sharpless kinetic resolution and ring-closing metathesis to produce other molecules of
chemical interest.

Due to the lack of established biological pathways for 1,5-Hexadien-3-ol, a diagrammatic
representation of a signaling or metabolic pathway is not applicable at this time. Instead, a
workflow diagram for its chemical synthesis is provided below.

Visualizations
Experimental Workflow for the Synthesis of 1,5-
Hexadien-3-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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